![molecular formula C11H19N3O B6263092 rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol CAS No. 1807937-97-8](/img/no-structure.png)
rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol
Overview
Description
Rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol, also known as R-PPM, is an organic compound belonging to the class of pyrrolidinones. It is a cyclic amine that has been studied extensively for its potential applications in various fields, including medicinal chemistry and biochemistry. R-PPM is a chiral molecule with two enantiomers, R-(+)-PPM and S-(-)-PPM, and has been observed to possess a variety of biological activities, including anti-inflammatory, anti-ulcer, and anti-cancer effects.
Scientific Research Applications
Rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol is being investigated for its potential anti-inflammatory, anti-ulcer, and anti-cancer effects. In biochemistry, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol is being studied for its potential role in modulating the activity of enzymes and receptors involved in signal transduction pathways. In pharmacology, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol is being explored for its potential use as an adjuvant in drug delivery systems.
Mechanism of Action
The exact mechanism of action of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol is still not fully understood. However, it is believed to interact with various enzymes and receptors involved in signal transduction pathways. For example, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol has been observed to interact with the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of pro-inflammatory mediators. Additionally, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol has been observed to interact with various G-protein coupled receptors (GPCRs), which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol has been observed to possess a variety of biochemical and physiological effects. For example, it has been observed to inhibit the activity of the COX-2 enzyme, thereby reducing the production of pro-inflammatory mediators. Additionally, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol has been observed to modulate the activity of various GPCRs, which can lead to changes in cellular processes such as cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
Rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol has several advantages for use in laboratory experiments. For example, it is relatively easy to synthesize, and is relatively stable in aqueous solutions. Additionally, it has been observed to possess a variety of biological activities, making it a suitable candidate for use in various biochemical and pharmacological studies.
However, rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol also has several limitations for use in laboratory experiments. For example, it is not very soluble in organic solvents, and its solubility in aqueous solutions is pH dependent. Additionally, it is a chiral molecule, and the two enantiomers possess different biological activities, making it difficult to obtain consistent results in experiments.
Future Directions
The potential applications of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol are still being explored, and there are many possible future directions for research. For example, further studies could be conducted to investigate the mechanism of action of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol and its potential role in modulating signal transduction pathways. Additionally, further studies could be conducted to investigate the potential use of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol in drug delivery systems. Furthermore, the potential therapeutic effects of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol could be explored in animal models and clinical trials. Finally, the potential toxicity of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol could be further investigated, as well as its potential interactions with other drugs.
Synthesis Methods
Rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol can be synthesized via a variety of methods, including condensation reactions, metal-catalyzed cyclizations, and electrochemical oxidation. The most common synthesis method is the condensation reaction between 1-(2-hydroxyethyl)-4-methylpyrrolidin-2-one and propan-2-yl pyrazole. This reaction is carried out under basic conditions using a base such as sodium hydroxide or potassium hydroxide, and yields rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol as the major product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol involves the synthesis of the pyrrolidine and pyrazole rings separately, followed by their coupling to form the final product.", "Starting Materials": [ "2-bromo-1-propanol", "2-methyl-1H-pyrazole", "3,4-dihydroxypyrrolidine", "triethylamine", "diisopropylcarbodiimide", "N,N-dimethylformamide", "chloroform", "sodium bicarbonate", "brine", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Synthesis of 1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde", "React 2-methyl-1H-pyrazole with 2-bromo-1-propanol in the presence of triethylamine and diisopropylcarbodiimide in N,N-dimethylformamide to form 1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde.", "Step 2: Synthesis of (3R,4S)-4-(1-(propan-2-yl)-1H-pyrazol-4-yl)pyrrolidine-3,4-diol", "React 3,4-dihydroxypyrrolidine with 1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde in the presence of triethylamine and diisopropylcarbodiimide in N,N-dimethylformamide to form (3R,4S)-4-(1-(propan-2-yl)-1H-pyrazol-4-yl)pyrrolidine-3,4-diol.", "Step 3: Synthesis of rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol", "React (3R,4S)-4-(1-(propan-2-yl)-1H-pyrazol-4-yl)pyrrolidine-3,4-diol with methanol in the presence of triethylamine and diisopropylcarbodiimide in chloroform to form rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol.", "Step 4: Purification", "Purify the final product using standard techniques such as column chromatography and recrystallization." ] } | |
CAS RN |
1807937-97-8 |
Product Name |
rac-[(3R,4S)-4-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-3-yl]methanol |
Molecular Formula |
C11H19N3O |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
